Two bifunctional desferrioxamine chelators for bioorthogonal labeling of biovectors with zirconium-89†

Organic & Biomolecular Chemistry Pub Date: 2018-07-02 DOI: 10.1039/C8OB01434E

Abstract

We report two bifunctional chelators, DFO-Cys and DFO-CBT, to label biovectors with zirconium-89 according to the 2-cyanobenzothiazole/1,2-aminothiol cycloaddition. Their features are high labeling yields, rapid and efficient bioconjugation, metabolically stable luciferin-based end products, and applicability to orthogonal two-step labeling of sensitive biomolecules.

Graphical abstract: Two bifunctional desferrioxamine chelators for bioorthogonal labeling of biovectors with zirconium-89
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